2-chloro-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-5-nitrobenzamide
• InChI: InChI=1S/C17H15ClN6O3/c1-10-3-4-12(7-11(10)2)23-16(20-21-22-23)9-19-17(25)14-8-13(24(26)27)5-6-15(14)18/h3-8H,9H2,1-2H3,(H,19,25)
• InChI Key: MARRQVNDRGPKSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C
• Molecular Formula: C17H15ClN6O3
• Molecular Weight: 386.8 g/mol

Description

Synthesis Analysis

The synthesis of related tetrazole derivatives involves multi-step reactions, starting from specific precursors to achieve the desired molecular framework. For example, the synthesis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide has been described, highlighting the complexity and precision required in synthesizing such compounds. These processes often involve intermediate formations, careful control of reaction conditions, and purification steps to achieve high purity and yield (Al-Hourani et al., 2016).

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the compound's physical and chemical behavior. X-ray crystallography is a common technique used for this purpose, providing detailed information about the atomic arrangement and molecular geometry. For instance, studies on similar compounds have shown specific crystalline structures and molecular docking studies to explore their interaction with biological molecules (Al-Hourani et al., 2016).

Chemical Reactions and Properties

The chemical reactions involving tetrazole derivatives can be varied, including cyclooxygenase inhibition, highlighting their potential in medicinal chemistry. However, detailed reactions specific to "2-chloro-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-5-nitrobenzamide" may involve nitration, chlorination, and amidation steps, reflecting the compound's reactivity and functional group transformations (Al-Hourani et al., 2016).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Various compounds with structural similarities have been synthesized using different starting materials and reaction pathways. For example, chlorantraniliprole, a related compound, is synthesized from 3-methyl-2-nitrobenzoic acid through esterification, reduction, chlorination, and aminolysis processes (Chen Yi-fen et al., 2010). This illustrates the complex synthetic routes that can be employed for related chemical entities.
• Crystal Engineering : Studies on molecular tapes mediated via hydrogen bonds and halogen bonds in complexes offer insights into how such interactions can be exploited for crystal design (B. K. Saha et al., 2005). This knowledge could be applicable in understanding the crystalline properties of related compounds.

Potential Applications

• Antitumor Agents : Some compounds structurally similar to the one have been investigated for their hypoxia-selective cytotoxicity, offering a pathway to developing novel antitumor agents (B. Palmer et al., 1996). Such research underlines the potential therapeutic applications of chemically related entities.
• Chemical Sensors : The synthesis and characterization of compounds for their luminescence sensing capabilities highlight the potential use of similar compounds in detecting specific chemicals or biological markers (B. Shi et al., 2015).